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Compound of Interest

Compound Name: 5-(4-Hydroxyphenyl)nicotinic acid

CAS No.: 1181566-40-4

Cat. No.: B1498888

Get Quote

Executive Summary & Compound Profile
5-(4-Hydroxyphenyl)nicotinic acid is a bifunctional heterocyclic building block often used in

the synthesis of NAD+ biosynthesis modulators and kinase inhibitors. Its structure combines a

pyridine core, a carboxylic acid, and a phenolic moiety.

This specific arrangement creates a zwitterionic challenge: the molecule possesses both acidic

(carboxylic acid, phenol) and basic (pyridine nitrogen) sites. Consequently, its solubility is highly

pH-dependent, often leading to precipitation in neutral aqueous buffers—a common cause of

"false negatives" in biological assays.
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Property
Value
(Estimated/Experimental)

Implication for Handling

CAS Number 1181566-40-4 Use for catalog verification.

Formula C₁₂H₉NO₃ MW: 215.21 g/mol .

pKa₁ (Pyridine N) ~3.5 (Conjugate acid) Protonated at pH < 3.

pKa₂ (Carboxyl) ~4.2
Deprotonated (anionic) at pH >

5.

pKa₃ (Phenol) ~9.8
Deprotonated (dianionic) at pH

> 10.

LogP ~2.1 (Neutral form)
Moderate lipophilicity; poor

water solubility.

Solubility (Water) < 0.1 mg/mL (at pH 7)
Insoluble in neutral buffers

without co-solvents.

Solubility (DMSO) > 25 mg/mL
Recommended solvent for

stock solutions.

Critical Solubilization Logic (The "Why")
To successfully solubilize this compound, you must manipulate its ionization state.

The Neutral Trap (pH 3–5): In this range, the molecule exists largely as a neutral zwitterion

(or uncharged species), where the carboxylic acid is partially ionized but the pyridine is

protonated, or the molecule is simply uncharged. This is the zone of minimum solubility.

The Basic Strategy (pH > 8): Raising the pH deprotonates the carboxylic acid (

), increasing polarity. Raising it further (>10) deprotonates the phenol (

), creating a highly soluble dianion.

The Organic Solvent Strategy: DMSO (Dimethyl sulfoxide) disrupts the intermolecular

hydrogen bonding of the crystal lattice, solubilizing the neutral form effectively.
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Visualization: Solubility Decision Tree
The following diagram illustrates the logical flow for preparing your samples based on the

downstream application.

Solid 5-(4-Hydroxyphenyl)nicotinic Acid

Select Solvent System

Route A: DMSO Stock (Standard)
For in vitro assays / Screening

Route B: Aqueous Base (Specialized)
For DMSO-sensitive cells / In vivo

Dissolve in Anhydrous DMSO
(Target: 10-50 mM)

Dissolve in 0.1 M NaOH
(Target: 5-10 mM)

Aliquot & Store at -20°C
(Avoid Freeze-Thaw)

Dilute into Assay Buffer
(Keep DMSO < 1%)

Slowly titrate to pH 7.5-8.0
(Watch for precipitation)

Sterile Filter (0.22 µm)

Figure 1: Decision Logic for Solubilization based on experimental requirements.

Click to download full resolution via product page

Detailed Protocols
Protocol A: Preparation of DMSO Stock Solution
(Standard)
Best for: High-throughput screening, enzymatic assays, and cell culture (where <0.5% DMSO

is tolerated).
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Materials:

5-(4-Hydroxyphenyl)nicotinic acid solid.[1]

Anhydrous DMSO (Sigma-Aldrich or equivalent, ≥99.9%).

Vortex mixer.

Amber glass vials (borosilicate).

Procedure:

Calculate: Determine the mass required for a 50 mM stock.

Example: To make 1 mL of 50 mM stock, weigh 10.76 mg of powder.

Formula:

.

Weigh: Accurately weigh the powder into a sterile microcentrifuge tube or amber vial.

Solubilize: Add the calculated volume of anhydrous DMSO.

Mix: Vortex vigorously for 30–60 seconds. The solution should be clear and colorless to pale

yellow.

Note: If particles remain, sonicate in a water bath at 37°C for 5 minutes.

Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C

(stable for 6 months) or -80°C (stable for >1 year).

Protocol B: Preparation of Aqueous Stock (DMSO-Free)
Best for: In vivo studies or sensitive primary cell lines where DMSO toxicity is a concern.

Materials:

0.1 M NaOH (Sodium Hydroxide).
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1X PBS (Phosphate Buffered Saline), pH 7.4.

pH meter or micro-pH strips.

Procedure:

Weigh: Weigh 10.76 mg of powder (for ~10 mM final conc in 5 mL).

Initial Dissolution: Add 100 µL of 1.0 M NaOH (or 1 mL of 0.1 M NaOH) directly to the

powder. Vortex. The high pH will deprotonate the acid and phenol, driving solubility.

Dilution: Slowly add PBS or water to reach ~90% of the final volume.

pH Adjustment (Critical):

The solution will be very basic. Use 0.1 M HCl to lower the pH slowly.

Stop at pH 7.5 – 8.0.

Warning: Do not overshoot to pH < 7.0, or the compound may precipitate as it approaches

its isoelectric point.

Filter: Sterilize using a 0.22 µm PES syringe filter.

Use Immediately: Aqueous solutions are less stable than DMSO stocks due to potential

oxidation of the phenolate. Prepare fresh.

Experimental Application & Troubleshooting
Dilution into Assay Media
When diluting the DMSO stock into aqueous media (e.g., cell culture medium), a "solubility

shock" can occur.

The "1% Rule": Never exceed 1% v/v DMSO in the final assay unless validated.

Correct Method: Add the DMSO stock to the center of the vortexing buffer to ensure rapid

dispersion.
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Incorrect Method: Dropping DMSO stock onto static media often causes local high

concentration, leading to microprecipitate formation that is invisible to the naked eye but

affects IC50 values.

Troubleshooting Table
Observation Probable Cause Corrective Action

Cloudiness upon dilution
"Crash-out" due to low

solubility in neutral pH.

(1) Lower the final

concentration.(2) Ensure assay

buffer pH is ≥ 7.4.(3) Pre-warm

media to 37°C.

Yellow discoloration
Oxidation of the phenolic

group.

(1) Check storage age.(2)

Ensure stocks are protected

from light (amber vials).(3) Use

fresh DMSO.

Inconsistent IC50 data
Microprecipitation or adhesion

to plastics.

(1) Add 0.01% Tween-20 or

Triton X-100 to assay buffer to

stabilize the colloid.(2) Use

glass-coated or low-binding

plasticware.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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